9-allyl-2-(4-methoxyphenyl)-N-phenyl-9H-imidazo[1,2-a]benzimidazole-3-carbothioamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-phenyl-4-prop-2-enylimidazo[1,2-a]benzimidazole-1-carbothioamide
• InChI: InChI=1S/C26H22N4OS/c1-3-17-29-21-11-7-8-12-22(21)30-24(25(32)27-19-9-5-4-6-10-19)23(28-26(29)30)18-13-15-20(31-2)16-14-18/h3-16H,1,17H2,2H3,(H,27,32)
• InChI Key: XJTBMISVABPISP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(N3C4=CC=CC=C4N(C3=N2)CC=C)C(=S)NC5=CC=CC=C5
• Molecular Formula: C26H22N4OS
• Molecular Weight: 438.5 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a constituent of many bioactive heterocyclic compounds and is a part of the structure of vitamin B12.

Synthesis Analysis

The synthesis of benzimidazole derivatives usually involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. Other methods include reaction with aromatic aldehydes or aliphatic aldehydes.

Chemical Reactions Analysis

Benzimidazole derivatives have been found to react with various free radicals. They can undergo several possible reaction pathways, including HAT in nonpolar medium, SPLET in polar medium, and RAF in both media.

Physical And Chemical Properties Analysis

Benzimidazoles are known to be good corrosion inhibitors for extremely aggressive, corrosive acidic media such as 1 M HCl, 1 M HNO3, 1.5 M H2SO4, basic media, 0.1 M NaOH or salt solutions.

Mechanism of Action

While the mechanism of action can vary depending on the specific derivative and its biological target, benzimidazole derivatives are known to interact easily with the biopolymers of the living system due to their structural similarity to naturally occurring nucleotides.

Future Directions

Benzimidazole and its derivatives continue to be of interest in medicinal chemistry due to their diverse biological and clinical applications. They have been studied for their antimicrobial, anticancer, antiviral, anti-HIV, anthelmintic, antiprotozoal, antimycobacterial, antihypertensive, anti-inflammatory, analgesic, anxiolytic, antiallergic, coagulant, anticoagulant, antioxidant, and antidiabetic activities. Future research will likely continue to explore these and other potential applications.